Ethyl 2-chloro-4-hydroxybenzoate

• IUPAC Name: ethyl 2-chloro-4-hydroxybenzoate
• InChI: InChI=1S/C9H9ClO3/c1-2-13-9(12)7-4-3-6(11)5-8(7)10/h3-5,11H,2H2,1H3
• InChI Key: SXPALFRWFJQPFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)O)Cl
• Molecular Formula: C9H9ClO3
• Molecular Weight: 200.62 g/mol

Description

Ethyl 2-chloro-4-hydroxybenzoate, also known as ethyl p-chlorophenylcarboxylate, is a chemical compound that belongs to the class of esters. It is commonly used in various fields, including the pharmaceutical industry, as an intermediate in the synthesis of other compounds.

Scientific Research Applications

Biotechnological Applications

• 4-Hydroxybenzoic acid (4-HBA) , a close relative of Ethyl 2-chloro-4-hydroxybenzoate, has gained attention as a versatile platform intermediate. It serves as a precursor for various value-added bioproducts in fields such as food, cosmetics, pharmacy, and fungicides.

Structural Analysis and Modeling

• Theoretical calculations and structural analysis play a crucial role in understanding the compound’s properties. For instance, precise bond angles, bond lengths, and dihedral angles can be determined through computational methods.

Synthesis routes and methods I

Procedure details

A solution of 2-chloro-4-hydroxy-benzonitrile (5.0 g, 32.6 mmol) in ethanol (125 ml) was treated with conc. sulphuric acid (25 ml) and the mixture heated at reflux for 3 days. Conc. sulphuric acid (25 ml) was added and the mixture was heated at reflux for another 2 days. The volatiles were removed in vacuo, and the aqueous residue was basified with saturated NaHCO3 and extracted 4 times with diethyl ether. The combined organic extracts were dried and concentrated in vacuo to yield the title compound (2.5 g, 38%).

Synthesis routes and methods II

Procedure details

A solution consisting of 34.5 g (200 mmol) of 2-chloro-4-hydroxy-benzoic acid, 5 mL of concentrated sulfuric acid and 400 mL of ethanol was refluxed for 18 hours. 1.2 L of water were added to the resulting mixture followed by extraction with 1.5 L of methylene chloride. The mixture was then washed with aqueous sodium bicarbonate solution and water and dried with magnesium sulfate followed by distilling off the solvent. The residue was recrystallized from hexane/ethyl acetate to obtain 20.4 g of a light orange solid.